Cas no 1068584-98-4 (3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester)

3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester is a bicyclic compound featuring a rigid scaffold with both carboxylic acid and tert-butyl ester functional groups. Its structural framework makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The tert-butyl ester group enhances solubility and stability, facilitating handling and further derivatization. The bicyclic core provides conformational rigidity, which is advantageous in medicinal chemistry for designing selective ligands or enzyme inhibitors. This compound is particularly useful in peptide mimetics and heterocyclic chemistry, where its unique geometry can influence binding affinity and metabolic stability. High purity and well-defined reactivity further underscore its utility in research and industrial applications.

3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester structure

1068584-98-4 structure

Product Name:3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester

CAS No:1068584-98-4

MF:C₁₄H₂₃NO₄

MW:269.33672451973

CID:2195247

PubChem ID:43810842

Update Time:2025-05-21

3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester
- 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- SCHEMBL2990168
- 3-(tert-butoxycarbonyl)-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- IHFGMUIRMCCXCJ-UHFFFAOYSA-N
- Z291279226
- EN300-55100
- 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylicacid
- (7endo)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- AKOS023866614
- 1068584-98-4
- DB-365945
- (7exo)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- TSB58498
- Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-9-4-10(8-15)6-11(5-9)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
- InChI Key： IHFGMUIRMCCXCJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2CC(C(=O)O)CC(C1)C2)=O

Computed Properties

Exact Mass: 269.16270821Da
Monoisotopic Mass: 269.16270821Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 66.8Å²

3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM475344-250mg	3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester	1068584-98-4	95%+	250mg	$***	2023-04-03
Chemenu	CM475344-500mg	3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester	1068584-98-4	95%+	500mg	$***	2023-04-03
Chemenu	CM475344-1g	3-Aza-bicyclo[3.3.1]nonane-3,7-dicarboxylic acid 3-tert-butyl ester	1068584-98-4	95%+	1g	$***	2023-04-03
Enamine	EN300-55100-0.05g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	0.05g	$256.0	2023-02-10
Enamine	EN300-55100-0.1g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	0.1g	$383.0	2023-02-10
Enamine	EN300-55100-0.25g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	0.25g	$546.0	2023-02-10
Enamine	EN300-55100-0.5g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	0.5g	$858.0	2023-02-10
Enamine	EN300-55100-1.0g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	1.0g	$1100.0	2023-02-10
Enamine	EN300-55100-2.5g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	2.5g	$2155.0	2023-02-10
Enamine	EN300-55100-5.0g	3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	1068584-98-4	95%	5.0g	$3189.0	2023-02-10